Cas no 62083-09-4 (2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]-)
![2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]- structure](https://www.kuujia.com/scimg/cas/62083-09-4x500.png)
62083-09-4 structure
Product name:2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]-
2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]-
- 3,6-bis(2-octylsulfanylethyl)piperazine-2,5-dione
- 3,6-BIS[2-(OCTYLSULFANYL)ETHYL]PIPERAZINE-2,5-DIONE
- 62083-09-4
- DTXSID00812089
-
- Inchi: InChI=1S/C24H46N2O2S2/c1-3-5-7-9-11-13-17-29-19-15-21-23(27)26-22(24(28)25-21)16-20-30-18-14-12-10-8-6-4-2/h21-22H,3-20H2,1-2H3,(H,25,28)(H,26,27)
- InChI Key: OFAIQENUJXGLKA-UHFFFAOYSA-N
- SMILES: CCCCCCCCSCCC1C(=O)NC(C(=O)N1)CCSCCCCCCCC
Computed Properties
- Exact Mass: 458.30038
- Monoisotopic Mass: 458.30007106g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 20
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109Ų
- XLogP3: 7.6
Experimental Properties
- PSA: 58.2
2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]- Related Literature
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Ekaterina A. Ivanova,Mikhail A. Maslov,Tatyana O. Kabilova,Pavel A. Puchkov,Anna S. Alekseeva,Ivan A. Boldyrev,Valentin V. Vlassov,Galina A. Serebrennikova,Nina G. Morozova,Marina A. Zenkova Org. Biomol. Chem., 2013,11, 7164-7178
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David V. Baxter,Kenneth G. Caulton,Wen-Chung Chiang,Malcolm H. Chisholm,Vincent F. DiStasi,Sylvain G. Dutremez,James D. Martin,William E. Streib New J. Chem., 2001,25, 400-407
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Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
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Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
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Haiping Pan,Yan Shen,Jiashun Duan,Kai Lu Phys. Chem. Chem. Phys., 2016,18, 9897-9901
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